3-(5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl)-7-methoxy-2H-chromen-2-one
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Overview
Description
The compound is a complex organic molecule that likely contains a chromen-2-one group (a type of heterocyclic compound), an oxadiazole group (another type of heterocycle), and a phenol group . These types of compounds are often studied for their potential biological activities .
Synthesis Analysis
While specific synthesis methods for this compound were not found, similar compounds are often synthesized through various condensation reactions . For example, the synthesis of quinazolinone derivatives involves the reaction of anthranilic acid with formamide .Molecular Structure Analysis
The molecular structure of similar compounds often involves careful analysis using techniques like X-ray crystallography . The specific structure would depend on the exact arrangement and bonding of the atoms in the molecule.Chemical Reactions Analysis
The chemical reactions involving similar compounds can be quite complex and varied. For instance, the Algar–Flynn–Oyamada reaction mechanism involves chalcone epoxides as intermediates .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds can be influenced by factors such as their molecular structure and the presence of functional groups .Scientific Research Applications
Antimicrobial Activity
The compound has shown promising results as an antimicrobial agent. Its structure-dependent activity has been effective against Gram-positive pathogens such as Staphylococcus aureus, Enterococcus faecalis, and Clostridioides difficile . This suggests potential for the development of new antimicrobial drugs that could be particularly useful in treating infections caused by multidrug-resistant bacteria.
Anticancer Properties
Benzoxazole derivatives, which are structurally related to the compound , have been extensively studied for their anticancer properties. The presence of the 2-hydroxyphenyl moiety in the compound’s structure could indicate potential anticancer activity, warranting further investigation into its efficacy against various cancer cell lines .
Antifungal Applications
The compound’s antimicrobial properties extend to antifungal activity, with studies showing effectiveness against pathogenic fungi. This includes activity against drug-resistant strains of Candida auris and Aspergillus fumigatus, which are significant threats in healthcare settings .
Anti-HIV Potential
Although not directly studied for the compound , related indole and oxochromenyl derivatives have been explored for their anti-HIV properties. Molecular docking studies suggest that similar compounds could inhibit HIV-1 replication, indicating a potential research avenue for our compound as an anti-HIV agent .
Antioxidant Effects
Compounds with benzoxazole cores are known for their antioxidant effects. The structural features of our compound, including the methoxy and oxadiazolyl groups, may contribute to its antioxidant capacity. This property is beneficial in pharmaceutical applications where oxidative stress is a factor .
Synthetic Scaffolding for Drug Development
The compound’s unique structure makes it an attractive scaffold for the synthesis of novel drug candidates. Its molecular framework can be modified to enhance specific biological activities or to reduce toxicity, providing a versatile base for the development of new therapeutic agents .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-7-methoxychromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12N2O5/c1-23-11-7-6-10-8-13(18(22)24-15(10)9-11)17-20-19-16(25-17)12-4-2-3-5-14(12)21/h2-9,21H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQWVCJWPMFSUBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C=C(C(=O)O2)C3=NN=C(O3)C4=CC=CC=C4O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl)-7-methoxy-2H-chromen-2-one |
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